Cas no 3118-05-6 (1,4-Ethanoisoquinolin-3(2H)-one, 1,4-dihydro-2-methyl-)

• Product name: 1,4-Ethanoisoquinolin-3(2H)-one, 1,4-dihydro-2-methyl-
• CAS No: 3118-05-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1452196

1,4-Ethanoisoquinolin-3(2H)-one, 1,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Ethanoisoquinolin-3(2H)-one, 1,4-dihydro-2-methyl-

• Inchi： 1S/C12H13NO/c1-13-11-7-6-10(12(13)14)8-4-2-3-5-9(8)11/h2-5,10-11H,6-7H2,1H3
• InChI Key： UETKTLAHRQIXBC-UHFFFAOYSA-N
• SMILES： C12CCC(C3=C1C=CC=C3)C(=O)N2C

Computed Properties

• Exact Mass: 187.09979

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Melting Point: 133-135 °C
• Boiling Point: 360.8±31.0 °C(Predicted)
• PSA: 20.31
• pka: -0.81±0.20(Predicted)